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Compound of Interest

Compound Name: 2-Aminobutane carbonate

Cat. No.: B15178581 Get Quote

An in-depth analysis of the chemical nature of 2-aminobutane carbonate reveals that it is not

a single, discrete compound but rather a mixture of ionic species formed from the reaction of 2-

aminobutane with carbonic acid. This guide elucidates the molecular formula and structure of

the constituent ions, providing clarity for researchers, scientists, and drug development

professionals.

Molecular Structure and Formula
2-Aminobutane, a primary aliphatic amine, reacts with carbonic acid (formed from the

dissolution of carbon dioxide in water) in an acid-base reaction. The amine group of 2-

aminobutane acts as a base, accepting a proton from carbonic acid. This results in the

formation of the 2-butylammonium cation and the bicarbonate (hydrogen carbonate) anion. In

the absence of water, two molecules of 2-aminobutane can react with one molecule of carbon

dioxide to form 2-butylammonium 2-butylcarbamate.

The key chemical entities are:

2-Aminobutane: A chiral amine with the molecular formula C4H11N.[1][2] Its condensed

structural formula is CH3CH2CH(NH2)CH3.[1]

Carbonic Acid: A weak acid with the formula H2CO3, formed from CO2 and water.

2-Butylammonium Ion: The conjugate acid of 2-aminobutane, formed by the protonation of

the amino group. Its molecular formula is C4H12N+.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15178581?utm_src=pdf-interest
https://www.benchchem.com/product/b15178581?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Sec-Butylamine
https://en.wikipedia.org/wiki/Sec-Butylamine
https://pubchem.ncbi.nlm.nih.gov/compound/Sec-Butylamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15178581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bicarbonate Ion: The conjugate base of carbonic acid, with the molecular formula HCO3-.

Carbonate Ion: Formed by the further deprotonation of bicarbonate, with the molecular

formula CO3^2-.

2-Butylcarbamate Ion: Formed from the reaction of 2-aminobutane with carbon dioxide, its

molecular formula is C5H10NO2-.

Therefore, "2-aminobutane carbonate" in an aqueous solution is most accurately described

as an ionic solution containing 2-butylammonium cations and bicarbonate and/or carbonate

anions.

Physicochemical Data
The following table summarizes key quantitative data for 2-aminobutane. Data for the specific

carbonate salt is not readily available as it exists as a mixture in solution.

Property Value

Molecular Formula C4H11N

Molecular Weight 73.14 g/mol

CAS Number 13952-84-6

Boiling Point 63 °C

Melting Point -104 °C

Density 0.724 g/mL at 20 °C

Experimental Protocols
Synthesis of 2-Aminobutane Carbonate Solution (Illustrative)

A solution of 2-aminobutane carbonate can be prepared in the laboratory by the following

method:

Materials: 2-aminobutane, deionized water, carbon dioxide source (e.g., dry ice or a CO2

gas cylinder).
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Procedure: a. Cool a flask containing a known concentration of 2-aminobutane in deionized

water in an ice bath. b. Slowly bubble carbon dioxide gas through the solution or add small

pieces of dry ice with constant stirring. c. Monitor the pH of the solution. The reaction is

complete when the pH stabilizes, indicating the formation of the bicarbonate/carbonate salt.

Analysis: The resulting solution can be analyzed using techniques such as NMR or FTIR

spectroscopy to confirm the presence of the 2-butylammonium cation and

bicarbonate/carbonate anions.

Visualizations
The formation of the primary components of an aqueous 2-aminobutane carbonate solution

can be visualized as follows:
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Formation of 2-Butylammonium Bicarbonate.

In the absence of water, the reaction proceeds differently:
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Reactants

Product (Anhydrous)

2-Aminobutane
(C₄H₁₁N)

2-Butylammonium 2-Butylcarbamate
([C₄H₁₂N]⁺[C₅H₁₀NO₂]⁻)

Carbon Dioxide
(CO₂)

2-Aminobutane
(C₄H₁₁N)

Click to download full resolution via product page

Formation of 2-Butylammonium 2-Butylcarbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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